2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol

• CAS No.: 922191-58-0
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 2-[(7S)-7-methyl-1,2,3,6-tetrahydroazepin-7-yl]phenol
• InChI: InChI=1S/C13H17NO/c1-13(9-5-2-6-10-14-13)11-7-3-4-8-12(11)15/h2-5,7-8,14-15H,6,9-10H2,1H3/t13-/m0/s1
• InChI Key: KYWNOCUBLIXMJQ-ZDUSSCGKSA-N
• Isomeric SMILES: C[C@]1(CC=CCCN1)C2=CC=CC=C2O
• Canonical SMILES: CC1(CC=CCCN1)C2=CC=CC=C2O

Description

2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol is a chemical compound with a unique structure that combines a phenol group with a tetrahydroazepine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the cyclization of a suitable precursor under acidic or basic conditions, followed by the attachment of the phenol group through electrophilic aromatic substitution .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and controlled reaction conditions to facilitate the cyclization and substitution reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur at the phenol group

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic reagents like bromine or nitric acid can be used for substitution reactions

Major Products

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Halogenated or nitrated phenols

Scientific Research Applications

2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory effects.

Medicine: Explored for its potential therapeutic properties in treating various diseases.

Industry: Utilized in the production of polymers and other industrial materials

Mechanism of Action

The mechanism of action of 2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol involves its interaction with specific molecular targets. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the tetrahydroazepine ring can modulate the compound’s overall reactivity and binding affinity .

Comparison with Similar Compounds

Similar Compounds

Phenylacetone: A mono-substituted benzene derivative with a similar phenol group.

Benzoxazoles: Compounds with a similar heterocyclic structure.

Uniqueness

2-[(2S)-2-Methyl-2,3,6,7-tetrahydro-1H-azepin-2-yl]phenol is unique due to its combination of a phenol group with a tetrahydroazepine ring, which imparts distinct chemical and biological properties compared to other similar compounds .